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Compound of Interest

1-Isocyanato-2-
Compound Name:

methylcyclopropane
CAS No.: 1016807-38-7
Cat. No.: B3373959

Get Quote

Executive Summary

1-Isocyanato-2-methylcyclopropane is a high-value, reactive building block used in medicinal
chemistry to introduce the rigid 2-methylcyclopropyl motif. Unlike common aliphatic
isocyanates, this compound is rarely available as an off-the-shelf catalog item due to its
hydrolytic instability and high volatility.

Current Sourcing Status:
e Direct Purchase: Extremely limited. Most listings are "Inquire” or "Made to Order."

 Recommended Strategy:In-house preparation from the commercially available carboxylic
acid precursor (2-methylcyclopropanecarboxylic acid) via the Curtius rearrangement. This
ensures reagent integrity and stereochemical control.

Part 1: Chemical Profile & Identity
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Crucial Distinction: Do not confuse this cyclopropyl compound with the acyclic isomer isobutyl
isocyanate (1-isocyanato-2-methylpropane), which is widely available but structurally distinct.

Feature Target Compound Common Confuser

1-Isocyanato-2- ]
Name Isobutyl isocyanate
methylcyclopropane

Cyclopropane ring with -CH3 ) )
Structure Acyclic branched chain
and -NCO

Not widely listed (See

CAS (Racemic) 1873-29-6
Precursors)

Formula C5H7NO C5H9NO

MW 97.12 g/mol 99.13 g/mol

) Exists as cis and trans )
Stereochemistry diast Achiral (unless deuterated)
jastereomers

Stereochemical Considerations

The biological activity of drugs containing this motif often depends strictly on the cis vs. trans
orientation.

e Trans-isomer: The methyl and isocyanate groups are on opposite sides of the ring.

o Cis-isomer: The methyl and isocyanate groups are on the same side (sterically more
congested).

Part 2: Sourcing Strategy (Make vs. Buy)

Since the isocyanate itself is unstable, the supply chain relies on stable precursors. The
following table lists the primary commercially available starting materials.

Primary Precursor: 2-Methylcyclopropanecarboxylic
Acid
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This is the preferred starting material. It is stable, solid/liquid (depending on purity/isomer), and
widely stocked.

: : Approx.[1][2][3]
Isomer CAS Number Major Suppliers
Cost (USD)
Sigma-Aldrich,
Mix (cis/trans) 29555-02-0 Manchester Organics, ~$100 /59
Fluorochem

Enamine, Combi-
Trans (Pure) 10487-86-2 _ ~$250/ 1g
Blocks, BOC Sciences

) ChemNet, Custom )
Cis (Pure) 6142-57-0 ) High / Custom
Synthesis Houses

Secondary Precursor: 2-Methylcyclopropanamine

Used for phosgenation routes. Less common than the acid.
e CAS (Mix): 5163-20-2[2]

e CAS (Trans-HCI): 97291-66-2

Decision Matrix: Sourcing Logic

The following diagram outlines the logical flow for acquiring this motif based on your project
needs.
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Need 1-Isocyanato-2-methylcyclopropane

Check Catalog Suppliers
(Sigma, Enamine, WuXi)

Purchase Isocyanate

(High Risk of Hydrolysis) Select Stable Precursor

Alternative

Route A: Carboxylic Acid Route B: Amine Salt
(CAS 29555-02-0) (CAS 5163-20-2)
Curtius Rearrangement Phosgenation
(DPPA or Mixed Anhydride) (Triphosgene/DIPEA)

Fresh Isocyanate Reagent

(Use Immediately)

Click to download full resolution via product page

Figure 1: Strategic decision tree for sourcing 1-isocyanato-2-methylcyclopropane. The "Acid
Route" is recommended for most medicinal chemistry applications due to higher precursor
stability.

Part 3: Technical Protocol (In-House Synthesis)
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Method A: Curtius Rearrangement (Recommended)

This protocol converts 2-methylcyclopropanecarboxylic acid directly to the isocyanate using
Diphenylphosphoryl azide (DPPA). This method avoids the use of phosgene gas and allows for
"one-pot" derivatization if the isocyanate is not isolated.

Reagents:

2-Methylcyclopropanecarboxylic acid (1.0 equiv)

Diphenylphosphoryl azide (DPPA) (1.1 equiv)

Triethylamine (TEA) (1.2 equiv)

Solvent: Toluene (anhydrous) or THF

Step-by-Step Methodology:

» Activation: Dissolve the carboxylic acid in anhydrous toluene under nitrogen atmosphere.

» Addition: Add TEA, followed by the dropwise addition of DPPA at 0°C.

o Acyl Azide Formation: Stir at 0°C for 1 hour, then warm to room temperature (RT) for 1 hour.

o Checkpoint: Monitor by TLC or LCMS (look for acyl azide intermediate, often unstable on
column).

o Rearrangement: Heat the reaction mixture to 80—90°C.
o Observation: Evolution of Nitrogen gas (

) indicates the rearrangement is proceeding.

o Validation: Monitor IR spectrum for the appearance of the strong isocyanate peak at
~2270 cm~1,

e Isolation vs. Use:
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o Isolation: The isocyanate can be distilled (approx bp 80-90°C, similar to precursors,
requires careful fractionation) under reduced pressure.

o In-Situ Use (Preferred): Cool the solution to RT and add the nucleophile (amine/alcohol)
directly to the reaction pot to form the urea or carbamate.

Method B: Phosgenation (Alternative)

Uses 2-methylcyclopropanamine hydrochloride and Triphosgene.

Reagents:

Amine HCI salt (1.0 equiv)

Triphosgene (0.35 equiv)

DIPEA or Pyridine (excess)

DCM (Dichloromethane)

Methodology:

Suspend amine salt in DCM at 0°C.
o Add base (DIPEA) to free the amine.

e Add Triphosgene (dissolved in DCM) slowly. Warning: Generates Phosgene gas in situ. Must
use a scrubber.

e Stir at RT for 2 hours.

e Solvent swap or distill to isolate.

Part 4: Handling & Safety

1. Reactivity: Isocyanates are electrophiles that react rapidly with nucleophiles, especially
water.

o Storage: If isolated, store under Argon/Nitrogen at -20°C.
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Moisture: Exposure to air converts the isocyanate back to the amine (via unstable carbamic
acid) and subsequently to the symmetric urea (precipitate).

2. Toxicology:

Sensitizer: Like all isocyanates, this compound is a potent respiratory and skin sensitizer.

Lachrymator: Low molecular weight isocyanates are volatile and irritating to eyes.

Engineering Controls: All operations must be performed in a functioning fume hood.

Part 5: References

o Precursor Availability (Acid): Sigma-Aldrich Product Sheet, 2-Methylcyclopropanecarboxylic
acid. Available at:

e Curtius Rearrangement Mechanism:The Curtius Rearrangement: Applications in Modern
Drug Discovery. SciSpace. Available at:

o Cyclopropyl Isocyanate Safety: Oakwood Chemical SDS, Cyclopropyl isocyanate. Available
at:

e General Isocyanate Synthesis:Flow chemistry synthesis of isocyanates. Google Patents
W02021119606AL1. Available at:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 2-Methylcyclopropanecarboxylic acid | C5H802 | CID 99873 - PubChem
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e 3. cis-2-methylcyclopropanecarboxylic acid, CasNo0.6142-57-0 LIDE PHARMACEUTICALS
LIMITED China (Mainland) [lidepharma.lookchem.com]

¢ To cite this document: BenchChem. [Commercial Availability & Synthesis Guide: 1-
Isocyanato-2-methylcyclopropane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3373959/docs#commercial-availability-synthesis-
guide-1-isocyanato-2-methylcyclopropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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